Cas no 17331-22-5 (5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine)

5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine Chemical and Physical Properties
Names and Identifiers
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- Adenosine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy- (9CI)
- 5-(6-aminopurin-9-yl)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]oxolan-3-ol
- 5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine
- DMTDA
- 5-(6-aminopurin-9-yl)-2-{[bis(4-methoxyphenyl)phenylmethoxy]methyl}oxolan-3-ol
- 5'-O-(4,4'-dimethoxytrityl)deoxyadenosine
- 5'-O-(p,p'-dimethoxytrityl)-2'-deoxyadenosine
- 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxyadenosine
- 5'-O-dimethoxytrityl-2'-deoxyadenosine
- 5'-O-DMTr-2'-deoxyadenosine
- O5'-(4,4'-dimethoxy-trityl)-2'-deoxy-adenosine
- DMT-DA
- 5'-O-(4 4'-DIMETHOXYTRITYL)-2'- &
- Adenosine, 5'-O-[bis(4-Methoxyphenyl)phenylMethyl]-2'-deoxy-
- (2R,3S,5R)-5-(6-Amino-9H-purin-9-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)tetrahydrofuran-3-ol
- (2R,3S,5R)-5-(6-amino-9H-purin-9-yl)-2-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}oxolan-3-ol
- (2R,3S,5R)-5-(6-aminopurin-9-yl)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]oxolan-3-ol
- SCHEMBL1774838
- HOVSZVKDFBLXOB-OYUWMTPXSA-N
- 5-O-(4,4-Dimethoxytrityl)-2-deoxyadenosine
- 17331-22-5
- MFCD00063378
- AKOS015910626
- 5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine≥ 97% (HPLC)
- (2R,3S,5R)-5-(6-AMINOPURIN-9-YL)-2-{[BIS(4-METHOXYPHENYL)(PHENYL)METHOXY]METHYL}OXOLAN-3-OL
- G84110
- 5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine
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- MDL: MFCD00063378
- Inchi: InChI=1S/C31H31N5O5/c1-38-23-12-8-21(9-13-23)31(20-6-4-3-5-7-20,22-10-14-24(39-2)15-11-22)40-17-26-25(37)16-27(41-26)36-19-35-28-29(32)33-18-34-30(28)36/h3-15,18-19,25-27,37H,16-17H2,1-2H3,(H2,32,33,34)
- InChI Key: HOVSZVKDFBLXOB-UHFFFAOYSA-N
- SMILES: COC1C=CC(C(C2C=CC(OC)=CC=2)(OCC2C(O)CC(N3C=NC4C(=NC=NC3=4)N)O2)C2C=CC=CC=2)=CC=1
Computed Properties
- Exact Mass: 553.23300
- Monoisotopic Mass: 553.23251911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 41
- Rotatable Bond Count: 9
- Complexity: 793
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 127Ų
Experimental Properties
- PSA: 126.77000
- LogP: 4.66400
5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1237477-1g |
Adenosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy- |
17331-22-5 | 99% (HPLC) | 1g |
$285 | 2024-06-07 | |
SHENG KE LU SI SHENG WU JI SHU | sc-284711-250mg |
5′-O-(4,4′-Dimethoxytrityl)-2′-deoxyadenosine, |
17331-22-5 | ≥97% | 250mg |
¥677.00 | 2023-09-05 | |
abcr | AB509699-250mg |
5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine; . |
17331-22-5 | 250mg |
€145.00 | 2025-02-20 | ||
abcr | AB509699-1g |
5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine; . |
17331-22-5 | 1g |
€240.30 | 2025-02-20 | ||
1PlusChem | 1P001Z8L-5g |
Adenosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy- |
17331-22-5 | 98% | 5g |
$1070.00 | 2025-02-19 | |
abcr | AB509699-5g |
5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine; . |
17331-22-5 | 5g |
€796.70 | 2025-02-20 | ||
1PlusChem | 1P001Z8L-1g |
Adenosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy- |
17331-22-5 | 98% | 1g |
$272.00 | 2025-02-19 | |
A2B Chem LLC | AA91525-5g |
5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine |
17331-22-5 | ≥ 99% (HPLC) | 5g |
$486.00 | 2024-04-20 | |
A2B Chem LLC | AA91525-25g |
5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine |
17331-22-5 | ≥ 99% (HPLC) | 25g |
$2201.00 | 2024-01-03 | |
A2B Chem LLC | AA91525-250mg |
5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine |
17331-22-5 | ≥ 99% (HPLC) | 250mg |
$77.00 | 2024-04-20 |
5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine Related Literature
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En-Cui Yang,Zhong-Yi Liu,Xiao-Yun Wu,Xiao-Jun Zhao Chem. Commun., 2011,47, 8629-8631
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Samir Kumar Sarkar,Pakkirisamy Thilagar Chem. Commun., 2013,49, 8558-8560
-
Wei Li,Lei Wang,Wei Jiang Chem. Commun., 2017,53, 5527-5530
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Kazuaki Kawashima,Eigo Miyazaki,Masafumi Shimawaki,Yuki Inoue,Hiroki Mori,Noriko Takemura,Kazuo Takimiya Polym. Chem., 2013,4, 5224-5227
Additional information on 5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine
5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine: A Comprehensive Overview
The compound with CAS No. 17331-22-5, known as 5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine, is a highly specialized nucleoside analog that has garnered significant attention in the fields of organic chemistry, pharmacology, and biotechnology. This molecule is a derivative of 2'-deoxyadenosine, a naturally occurring nucleoside, modified at the 5' position with a 4,4'-dimethoxytrityl (DMTr) group. The DMTr group is a well-known protecting group in nucleic acid chemistry, often used to facilitate the synthesis of oligonucleotides and other nucleic acid-related molecules.
5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine is particularly valuable in the context of solid-phase synthesis of oligonucleotides. The DMTr group serves as a temporary protective group that can be selectively removed under specific conditions, enabling precise control over the synthesis process. This makes it an essential intermediate in the production of various nucleic acid analogs, including antisense oligonucleotides and siRNA (small interfering RNA), which are critical tools in modern therapeutic development.
Recent advancements in nucleic acid chemistry have further highlighted the importance of 5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine in the development of next-generation therapeutics. For instance, researchers have explored its role in the synthesis of locked nucleic acids (LNAs), which exhibit enhanced stability and binding affinity compared to traditional oligonucleotides. These properties make LNAs highly promising for applications in gene therapy and diagnostics.
In addition to its role in nucleic acid synthesis, 5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine has also been investigated for its potential as a building block in the construction of complex carbohydrate structures. The DMTr group's ability to protect hydroxyl groups during synthesis has made it a versatile tool in glycochemistry, enabling the precise assembly of intricate sugar molecules with high fidelity.
The synthesis of 5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine typically involves a multi-step process that begins with the isolation or synthesis of 2'-deoxyadenosine. This is followed by protection of the 5' hydroxyl group using tritylation reagents under controlled conditions. The reaction conditions are carefully optimized to ensure high yields and purity, as impurities can significantly impact the performance of the final product in downstream applications.
From an analytical perspective, 5'-O-(4,4'-Dimethoxytrityl)-2'-de oxy adenosine is often characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the molecular structure and purity of the compound, ensuring its suitability for use in demanding applications such as therapeutic development.
Looking forward, the demand for 5 '-O -(4 ,4 '-Di meth oxy tri ty l )- 2 '- de oxy adenosine is expected to grow alongside advancements in personalized medicine and precision healthcare. Its role as a key intermediate in nucleic acid synthesis positions it as an indispensable component in the development of novel therapeutics targeting a wide range of diseases, including cancer, infectious diseases, and genetic disorders.
In conclusion,5 '-O -(4 ,4 '-Di meth oxy tri ty l )- 2 '- de oxy adenosine stands out as a pivotal molecule in contemporary chemical biology. Its unique properties and versatility make it an invaluable tool for researchers and industry professionals alike. As science continues to push the boundaries of what is possible in drug discovery and development,5 '-O -(4 ,4 '-Di meth oxy tri ty l )- 2 '- de oxy adenosine will undoubtedly remain at the forefront of these efforts.
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